(4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone

• Molecular Formula: C24H27N3O5
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 3-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazine-1-carbonyl]-1H-quinolin-4-one
• InChI: InChI=1S/C24H27N3O5/c1-30-20-9-8-16(22(31-2)23(20)32-3)15-26-10-12-27(13-11-26)24(29)18-14-25-19-7-5-4-6-17(19)21(18)28/h4-9,14H,10-13,15H2,1-3H3,(H,25,28)
• InChI Key: VZQCDMLIOBGHBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)C(=O)C3=CNC4=CC=CC=C4C3=O)OC)OC

Description

The compound "(4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone" features a hybrid structure combining a quinoline core with a piperazine-linked trimethoxybenzyl group. This structural duality positions the compound as a candidate for diverse biological interactions, though specific pharmacological data remain unexplored in the provided evidence.

Preparation Methods

Quinoline Ring Construction

The quinoline core is synthesized via a modified Skraup reaction using O-anisidine and methoxymethylene Meldrum’s acid (14 ) (Scheme 3 in):

• Condensation : O-Anisidine reacts with methoxymethylene Meldrum’s acid in trimethyl orthoformate to form an ene-amine intermediate (15 ).

• Cyclization : Heating 15 in phenyl ether at 300°C for 15 minutes yields 4-methoxyquinoline (16 ).

• Demethylation : Treatment of 16 with 48% aqueous HBr under reflux introduces the 4-hydroxy group.

Key Data :

Step	Reagents/Conditions	Yield	Reference
Cyclization	Phenyl ether, 300°C, 15 min	72%
Demethylation	48% HBr, reflux, 4 h	85%

Synthesis of the 4-(2,3,4-Trimethoxybenzyl)Piperazine Subunit

Reductive Amination Approach

A scalable method involves reductive amination of 2,3,4-trimethoxybenzaldehyde (TMB ) with piperazine:

• Condensation : TMB reacts with piperazine in methyl tert-butyl ether (MTBE) under hydrogen gas (10 bar) using Pd/C as a catalyst.

• Reduction : Catalytic hydrogenation at 70°C for 2 hours yields 1-(2,3,4-trimethoxybenzyl)piperazine.

Advantages :

• Avoids hazardous reagents like LiAlH₄ or NaBH₄.

• Achieves yields >95% with minimal byproducts.

Alternative Alkylation Method

TMB derivatives can also undergo nucleophilic substitution:

• Chloride Formation : 2,3,4-Trimethoxybenzyl chloride is prepared using SOCl₂ or PCl₅.

• Alkylation : Reaction with piperazine in dichloromethane (DCM) at 40°C for 12 hours.

Key Data :

Method	Catalyst/Conditions	Yield	Reference
Reductive Amination	Pd/C, H₂ (10 bar), 70°C	95%
Alkylation	DCM, 40°C, 12 h	78%

Coupling of Subunits to Form the Target Compound

Acylation Strategy

The quinoline and piperazine subunits are linked via a methanone bridge :

• Chloroacetylation : 4-Hydroxyquinoline-3-carboxylic acid is treated with chloroacetyl chloride in the presence of triethylamine to form an α-chloroamide intermediate.

• N-Alkylation : The α-chloroamide reacts with 4-(2,3,4-trimethoxybenzyl)piperazine in 2-propanol under reflux for 6 hours.

Optimization Insight :

• Using diisopropylethylamine (DIPEA) as a base minimizes side reactions.

• Recrystallization from ethanol-HCl yields the hydrochloride salt with >99% purity.

Direct Condensation Method

An alternative one-pot approach involves Mitsunobu coupling :

• Activation : 4-Hydroxyquinoline-3-carboxylic acid is activated with N,N-carbonyldiimidazole (CDI).

• Coupling : Reacted with 4-(2,3,4-trimethoxybenzyl)piperazine in tetrahydrofuran (THF) at 60°C.

Key Data :

Method	Conditions	Yield	Reference
Acylation	2-Propanol, reflux, 6 h	68%
Mitsunobu Coupling	CDI, THF, 60°C	54%

Critical Analysis of Synthetic Routes

Yield and Scalability Comparison

Parameter	Reductive Amination	Alkylation	Acylation
Yield	95%	78%	68%
Scalability	High	Moderate	Low
Hazard Profile	Low	Moderate	High

Purity and Characterization

• HPLC Analysis : Final compounds show >98% purity when recrystallized as HCl salts.

• Spectroscopic Data :

  • ¹H NMR (DMSO-d₆): δ 8.45 (s, 1H, quinoline-H), 6.85 (s, 1H, trimethoxybenzyl-H), 3.90 (s, 9H, OCH₃).

  • MS (ESI+) : m/z 454.2 [M+H]⁺.

Industrial-Scale Considerations

• Catalyst Recycling : Pd/C from reductive amination can be reused ≥5 times without significant activity loss.

• Cost Analysis :

  • Raw material cost: $320/kg for TMB vs. $410/kg for preformed piperazine derivatives.

  • Energy consumption: Reductive amination reduces reaction time by 40% compared to alkylation .

Chemical Reactions Analysis

Types of Reactions

(4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone can undergo various chemical reactions, including:

Oxidation: The hydroxyl group on the quinoline ring can be oxidized to form quinone derivatives.

Reduction: The carbonyl group in the methanone moiety can be reduced to form alcohol derivatives.

Substitution: The methoxy groups on the benzyl ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the methoxy groups.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzyl derivatives.

Scientific Research Applications

Antioxidant Activity

Research indicates that compounds containing hydroxyquinoline moieties exhibit significant antioxidant properties. These compounds can chelate metal ions, reducing oxidative stress, which is implicated in various diseases. The introduction of piperazine enhances the bioactivity of these derivatives by improving their solubility and bioavailability.

Neuropharmacological Effects

Studies have shown that derivatives of hydroxyquinoline can act as ligands for dopamine receptors, specifically D2 and D3 receptors. The compound under discussion has been synthesized to explore its potential as an agonist for these receptors, which are crucial in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Preliminary data suggest that it maintains high affinity for these receptors, indicating potential therapeutic benefits .

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of (4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone involves several steps including the formation of the quinoline ring and subsequent modifications to introduce the piperazine component. The structure-activity relationship studies highlight that bulky aromatic substitutions on the piperazine ring can enhance receptor binding affinity while maintaining selectivity .

Compound	Receptor Affinity (Ki)	Comments
Compound A	5.57 nM (D3)	High potency
Compound B	41 nM (D2)	Moderate potency
Target Compound	3.75 nM (D2), 1.28 nM (D3)	Enhanced selectivity

Inhibition of Tyrosinase

Another significant application is the inhibition of tyrosinase, an enzyme involved in melanin biosynthesis. Compounds based on the hydroxyquinoline structure have been evaluated for their ability to inhibit this enzyme, which is relevant for treating hyperpigmentation disorders and melanoma. The compound showed promising results in vitro against tyrosinase from Agaricus bisporus, with IC50 values indicating strong inhibitory effects .

Case Study 1: Neuropharmacological Research

In a study focusing on the synthesis and evaluation of piperazine derivatives with hydroxyquinoline moieties, researchers reported that specific modifications led to compounds with nanomolar potency at dopamine receptors. This study underscores the potential of these compounds in developing new treatments for neurodegenerative disorders .

Case Study 2: Anti-Melanogenic Agents

A series of synthesized compounds were tested for their anti-melanogenic activity. Among them, one derivative demonstrated an IC50 value significantly lower than that of standard inhibitors like kojic acid, highlighting its potential as a therapeutic agent for skin conditions related to melanin overproduction .

Mechanism of Action

The mechanism of action of (4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its quinoline and piperazine moieties . These interactions can lead to the inhibition of key biological pathways, resulting in antimicrobial or anticancer effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of quinoline-piperazine methanones, which are frequently explored for their bioactivity. Below is a detailed comparison with analogous structures:

Table 1: Structural and Functional Comparison

Compound Name	Quinoline Substituent	Piperazine Substituent	Key Physicochemical/Biological Features	Source
(4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone	4-hydroxyquinolin-3-yl	2,3,4-trimethoxybenzyl	High lipophilicity (trimethoxy group); potential for hydrogen bonding (hydroxy group).	N/A
(4-(7-Chloroquinolin-4-yl)piperazin-1-yl)(4,4-difluorocyclohexyl)methanone	7-chloroquinolin-4-yl	4,4-difluorocyclohexyl	Increased lipophilicity (chloro, difluoro groups); NMR data (δ 1.65–8.76) suggests conformational rigidity.
(4-Chloro-6-fluoroquinolin-3-yl)(4-(cyclopropanecarbonyl)piperazin-1-yl)methanone	4-chloro-6-fluoroquinolin-3-yl	cyclopropanecarbonyl	Enhanced metabolic stability (cyclopropane); dual halogenation may improve target affinity.
(4-Phenylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methanone	N/A (phenyl ketone)	3,4,5-trimethoxyphenyl	High lipophilicity (trimethoxy phenyl); piperazine-phenyl linkage may limit solubility.
[4-(4-Fluorobenzyl)piperazin-1-yl][3-fluoro-2-(trifluoromethyl)phenyl]methanone	N/A (fluorophenyl ketone)	4-fluorobenzyl	Electron-withdrawing substituents (F, CF₃) enhance polarity; potential CNS activity.

Key Observations

Hydroxy groups improve aqueous solubility but may reduce membrane permeability compared to halogens .

Piperazine Substituents :

• The 2,3,4-trimethoxybenzyl group in the target compound offers greater steric bulk and lipophilicity than 4,4-difluorocyclohexyl () or cyclopropanecarbonyl (). This could enhance blood-brain barrier penetration but may increase metabolic instability .
• In , the 3,4,5-trimethoxyphenyl group attached directly to the ketone highlights how positional isomerism (e.g., 2,3,4- vs. 3,4,5-trimethoxy) affects electronic distribution and target selectivity .

The 7-chloroquinoline derivative () shares structural motifs with antimalarial drugs, implying possible antiparasitic or antiviral activity .

Biological Activity

The compound (4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone is a synthetic derivative that has garnered interest due to its potential biological activities. This article delves into the compound's biological activity, highlighting its mechanisms of action, efficacy in various assays, and relevant case studies.

Inhibition of Tyrosinase Activity

One of the primary biological activities of this compound is its inhibition of tyrosinase (TYR), an enzyme critical in melanin biosynthesis. Inhibitors of TYR are explored for their potential in treating hyperpigmentation disorders. The compound has shown promising results in vitro, demonstrating significant inhibition of TYR activity with an IC50 value of approximately 3.8 μM . This activity suggests potential applications in cosmetic formulations aimed at skin lightening.

Antioxidant Activity

In addition to its enzyme inhibition properties, the compound exhibits antioxidant activity. Antioxidants are crucial in mitigating oxidative stress in cells, which is linked to various diseases, including cancer and neurodegenerative disorders. The compound demonstrated no cytotoxicity at concentrations up to 25 μM in MTT assays, indicating its safety profile in cellular applications .

In Vitro Assays

A series of studies have evaluated the efficacy of (4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone against various biological targets:

Compound	Target	IC50 (μM)	Activity
Compound 10	Tyrosinase	3.8	Inhibitor
Compound 10	Antioxidant activity	N/A	Exhibits antioxidant effects
Compound 10	Cell viability	>25	Non-cytotoxic

These results indicate that the compound not only inhibits TYR effectively but also possesses a favorable safety profile for further development.

Case Study: Anti-Melanogenic Effects

In a recent study involving B16F10 melanoma cells, the compound was shown to reduce melanin production significantly. The treatment led to decreased tyrosinase activity and reduced cell viability at higher concentrations, supporting its potential as a therapeutic agent for managing skin pigmentation disorders .

Case Study: Antioxidant Effects

Another study assessed the antioxidant capacity of this compound using DPPH radical scavenging assays. Results indicated that it effectively scavenged free radicals, supporting its role as a protective agent against oxidative damage in cellular models .

Q & A

Q. What are the key synthetic pathways for (4-Hydroxyquinolin-3-yl)[4-(2,3,4-trimethoxybenzyl)piperazin-1-yl]methanone, and how do reaction conditions influence yield?

• Methodological Answer : The synthesis typically involves: (i) Formation of the quinoline core via cyclization of substituted anilines. (ii) Introduction of the 4-hydroxy group via hydroxylation or protection/deprotection strategies. (iii) Coupling of the quinoline moiety to the piperazine ring using reductive amination or nucleophilic substitution. (iv) Attachment of the 2,3,4-trimethoxybenzyl group via alkylation or Suzuki-Miyaura cross-coupling. Critical factors include pH control during hydroxylation (pH 9–10), solvent choice (e.g., acetonitrile for alkylation), and temperature (reflux for 4–5 hours for coupling steps). Yields improve with slow addition of electrophiles and purification via recrystallization or column chromatography .

Q. How does the compound’s structure correlate with its 5-HT3 receptor antagonism?

• Methodological Answer : The quinoline core provides aromatic stacking interactions with receptor residues, while the 4-hydroxy group enhances hydrogen bonding to the receptor’s extracellular domain. The piperazine ring facilitates solubility and conformational flexibility, and the 2,3,4-trimethoxybenzyl group contributes to hydrophobic interactions in the receptor’s binding pocket. Computational docking studies (e.g., AutoDock Vina) can validate these interactions using homology models of the 5-HT3 receptor .

Advanced Research Questions

Q. How can researchers resolve contradictory data on receptor selectivity between 5-HT3 and other serotonin receptor subtypes?

• Methodological Answer : (i) Competitive Binding Assays : Use radiolabeled ligands (e.g., [³H]-GR65630 for 5-HT3) to measure IC₅₀ values across receptor subtypes. (ii) Kinetic Studies : Employ surface plasmon resonance (SPR) to assess on/off rates, differentiating non-specific binding. (iii) Mutagenesis : Modify receptor residues (e.g., Trp183 in 5-HT3) to identify critical binding determinants. Contradictions may arise from assay conditions (e.g., buffer ionic strength) or cell line variability (HEK293 vs. CHO cells). Normalize data to reference antagonists like ondansetron .

Q. What strategies optimize the compound’s metabolic stability without compromising activity?

• Methodological Answer : (i) Isosteric Replacement : Substitute the 4-hydroxy group with a bioisostere (e.g., trifluoromethyl) to reduce Phase II glucuronidation. (ii) Prodrug Design : Mask the hydroxy group as an ester or carbonate for improved bioavailability. (iii) Deuterium Labeling : Replace hydrogen atoms in metabolically labile positions (e.g., benzylic positions) to slow CYP450-mediated oxidation. Validate stability using liver microsome assays (human/rat) and LC-MS metabolite profiling .

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with enhanced blood-brain barrier (BBB) penetration?

• Methodological Answer : (i) LogP Optimization : Aim for a calculated logP (clogP) of 2–3 using substituents like fluorinated alkyl chains. (ii) Polar Surface Area (PSA) Reduction : Replace the 4-hydroxy group with a methoxy group (PSA < 70 Ų). (iii) In Silico BBB Prediction : Use tools like SwissADME or BBB Predictor to rank analogs. Validate with in vitro BBB models (e.g., MDCK-MDR1 monolayers) and in vivo pharmacokinetics in rodents .

Q. What in silico methods are recommended to predict off-target interactions with cholinesterases or cytochrome P450 enzymes?

• Methodological Answer : (i) Molecular Dynamics (MD) Simulations : Simulate binding to acetylcholinesterase (AChE) using GROMACS or AMBER. (ii) Pharmacophore Modeling : Map electrostatic/hydrophobic features common to CYP3A4 inhibitors. (iii) Machine Learning : Apply DeepChem or Chemprop models trained on ChEMBL data. Cross-validate with enzymatic assays (e.g., Ellman’s method for AChE inhibition) .